Cas no 1207004-49-6 (2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide)

2-{[5-(4-Methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide is a synthetic organic compound featuring a substituted imidazole core with a methoxyphenyl and propenyl group, coupled with a thioether-linked N-methylacetamide side chain. This structure imparts potential reactivity and binding affinity, making it a candidate for pharmaceutical or agrochemical applications. The methoxyphenyl group may enhance lipophilicity and metabolic stability, while the thioether linkage could contribute to redox-modulating properties. The propenyl substituent offers a site for further functionalization. Its well-defined molecular architecture allows for precise structure-activity relationship studies, particularly in drug discovery targeting enzyme inhibition or receptor modulation. The compound's purity and stability under standard conditions facilitate reproducible research outcomes.
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide structure
1207004-49-6 structure
Product Name:2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
CAS No:1207004-49-6
MF:C16H19N3O2S
MW:317.405962228775
CID:5450523
PubChem ID:49671618
Update Time:2025-05-20

2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[5-(4-Methoxyphenyl)-1-(2-propen-1-yl)-1H-imidazol-2-yl]thio]-N-methylacetamide
    • 2-((1-allyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-methylacetamide
    • F2964-1529
    • AKOS024477147
    • 1207004-49-6
    • 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
    • 2-[5-(4-methoxyphenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-N-methylacetamide
    • Inchi: 1S/C16H19N3O2S/c1-4-9-19-14(12-5-7-13(21-3)8-6-12)10-18-16(19)22-11-15(20)17-2/h4-8,10H,1,9,11H2,2-3H3,(H,17,20)
    • InChI Key: ZYVBZUQCMDSUGF-UHFFFAOYSA-N
    • SMILES: S(CC(NC)=O)C1=NC=C(C2C=CC(=CC=2)OC)N1CC=C

Computed Properties

  • Exact Mass: 317.11979803g/mol
  • Monoisotopic Mass: 317.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 14.86±0.46(Predicted)

2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2964-1529-2μmol
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
2μl
$85.5 2023-04-29
Life Chemicals
F2964-1529-5μmol
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
5μl
$94.5 2023-04-29
Life Chemicals
F2964-1529-10μmol
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
10μl
$103.5 2023-04-29
Life Chemicals
F2964-1529-20μmol
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
20μl
$118.5 2023-04-29
Life Chemicals
F2964-1529-1mg
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
1mg
$81.0 2023-04-29
Life Chemicals
F2964-1529-2mg
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
2mg
$88.5 2023-04-29
Life Chemicals
F2964-1529-3mg
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
3mg
$94.5 2023-04-29
Life Chemicals
F2964-1529-4mg
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
4mg
$99.0 2023-04-29
Life Chemicals
F2964-1529-5mg
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
5mg
$103.5 2023-04-29
Life Chemicals
F2964-1529-10mg
2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
1207004-49-6 90%+
10mg
$118.5 2023-04-29

Additional information on 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide

Professional Introduction to Compound with CAS No 1207004-49-6 and Product Name: 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide

Compound with the CAS number 1207004-49-6 and the product name 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including a sulfanyl moiety and an N-methylacetamide component, which contribute to its unique chemical properties and biological activities.

The 5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl moiety is particularly noteworthy, as it suggests a possible interaction with biological targets such as enzymes and receptors. This segment of the molecule is reminiscent of structures found in various bioactive compounds, indicating a potential for pharmacological activity. The presence of the 4-methoxyphenyl group further enhances the compound's complexity, offering a platform for diverse chemical modifications and functionalizations that could tailor its biological effects.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds are known for their role in various physiological processes and have been extensively studied for their potential as therapeutic agents. The specific configuration of the imidazole ring in this compound, combined with the adjacent sulfanyl group, suggests that it may exhibit properties such as metal chelation or interaction with sulfur-containing biomolecules. These characteristics make it a promising candidate for further investigation in areas such as anti-inflammatory and anti-cancer therapies.

The N-methylacetamide component of the molecule introduces a polar amide group, which can influence solubility and interactions with biological targets. Amides are commonly found in many pharmaceuticals due to their ability to form hydrogen bonds, facilitating binding to proteins and enzymes. The incorporation of this group into the molecular structure of the compound may enhance its bioavailability and binding affinity, making it more effective in biological systems. Additionally, the methyl group provides a further layer of structural diversity, allowing for potential fine-tuning of its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead structures for drug development. In the case of this compound, computational studies have suggested that it may interact with various targets relevant to diseases such as cancer and inflammation. For instance, preliminary docking studies have indicated that the sulfanyl group could potentially bind to cysteine residues on target proteins, modulating their activity.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to achieve the desired molecular architecture. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex imidazole core, while protecting group strategies have been utilized to ensure selective functionalization. These synthetic methodologies highlight the sophistication of modern chemical synthesis and underscore the importance of expertise in organic chemistry for developing novel bioactive molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive candidate for use in materials science and biotechnology. For example, derivatives of this compound could be explored as components in drug delivery systems or as probes for studying protein-protein interactions. The versatility of its molecular framework allows for numerous modifications, enabling researchers to tailor its properties for specific applications.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge chemical biology techniques with traditional pharmacology is essential for discovering novel treatments that are both effective and safe. This compound serves as a prime example of how interdisciplinary approaches can lead to innovative solutions in medicine.

The development of new drugs is a complex process that requires meticulous evaluation at multiple stages—from initial discovery to clinical trials. However, compounds like this one offer hope by providing starting points for further investigation into potential therapies. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery pipeline and bring new treatments to patients more quickly.

In conclusion,2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide (CAS No 1207004-49-6) is a structurally complex and biochemically intriguing molecule with significant potential applications in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for exploring new therapeutic strategies across various disease areas. As scientific understanding evolves and new technologies emerge,this compound will undoubtedly continue to be a subject of interest for researchers seeking innovative solutions in medicine.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.